Cas no 1343915-22-9 (4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine)

• Product Name: 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine
• CAS No: 1343915-22-9
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6209124
• PubChem ID: 62720917
• Update Time: 2025-07-14

4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine
• 4-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]piperidine
• EN300-1016794
• 1343915-22-9
• CS-0274103
• 4-(3-Isobutyl-1-methyl-1h-1,2,4-triazol-5-yl)piperidine

• Inchi： 1S/C12H22N4/c1-9(2)8-11-14-12(16(3)15-11)10-4-6-13-7-5-10/h9-10,13H,4-8H2,1-3H3
• InChI Key： SEQKYQRSKUTNQQ-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC(CC(C)C)=NN2C)CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine

Introduction to 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine (CAS No. 1343915-22-9)

4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine, identified by the chemical identifier CAS No. 1343915-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the piperidine class, a structural motif widely recognized for its role in drug design due to its favorable pharmacokinetic properties and ability to modulate biological targets. The presence of a triazole ring at the 5-position and a methyl group at the 1-position, along with a (2-methylpropyl) substituent at the 3-position, contributes to the unique chemical and biological profile of this compound.

The synthesis and characterization of 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine have been subjects of extensive research in recent years. The introduction of the triazole moiety into the piperidine scaffold has been shown to enhance binding affinity and selectivity towards various biological targets, making it a valuable scaffold for the development of novel therapeutic agents. The specific substitution pattern, particularly the (2-methylpropyl) group, influences the compound's solubility, metabolic stability, and overall bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine with potential biological targets. These studies suggest that this compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its structural features may allow it to interact with ion channels and neurotransmitter receptors, opening avenues for applications in central nervous system disorders.

In vitro studies have demonstrated that derivatives of this class of compounds exhibit notable pharmacological effects. For instance, modifications at the triazole ring or the piperidine nitrogen can significantly alter the compound's activity profile. Researchers have explored various synthetic routes to optimize yield and purity while maintaining the desired structural integrity. The use of modern catalytic methods has further improved the efficiency of these synthetic processes, reducing waste and enhancing scalability.

The biological activity of 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine has been investigated in several preclinical models. Initial findings indicate that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurological conditions such as Alzheimer's disease or Parkinson's disease. These findings are supported by studies showing that similar compounds can enhance synaptic plasticity and protect against neurodegeneration.

The development of novel pharmaceuticals often involves a multi-disciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The synthesis of 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine exemplifies this collaborative effort. Chemists have leveraged advanced synthetic techniques to create libraries of derivatives for high-throughput screening (HTS), while biologists have employed cutting-edge techniques to assess biological activity and mechanism of action.

One particularly exciting aspect of this research is the integration of machine learning algorithms into drug discovery pipelines. These algorithms can predict molecular properties and identify promising candidates based on large datasets. By analyzing structures similar to 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine, researchers can accelerate the identification of lead compounds with optimized pharmacokinetic profiles. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects for 4-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpiperidine are bright given its unique structural features and promising biological activity. Ongoing research aims to refine synthetic methodologies for greater efficiency and sustainability. Additionally, preclinical studies are underway to evaluate its safety profile and therapeutic potential in animal models. If these trials prove successful, clinical trials may follow shortly thereafter.

In conclusion,4-1-methyl-*3-(2*-methylpropyl-*\textbf{triazol}-\textbf{5*-}yloxy)piperidine* (CAS No.\textbf{13439*15*-22*9}) represents an important advancement in pharmaceutical chemistry.* Its* unique* structural composition* combined* with* encouraging preliminary findings* make it a compelling candidate for further exploration.* As research* continues* to uncover new applications* for this class* of compounds,* we can expect significant developments in therapeutic interventions across multiple disease areas.